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Compound of Interest

Compound Name:
Bis(4-Methyl-2-pentyl) Phthalate-

d4

Cat. No.: B569739 Get Quote

Bis(4-Methyl-2-pentyl) Phthalate-d4 is a deuterated form of Bis(4-Methyl-2-pentyl) Phthalate,

a phthalate ester. The "-d4" designation indicates that four hydrogen atoms in the molecule

have been replaced by deuterium atoms. In the context of phthalate standards, this substitution

typically occurs on the aromatic benzene ring.

Molecular Structure
The structure of Bis(4-Methyl-2-pentyl) Phthalate-d4 is composed of a central phthalate-d4

core to which two 4-methyl-2-pentyl side chains are attached via ester linkages.

Phthalate-d4 Core: The core is a 1,2-dicarboxybenzene ring where the four hydrogen atoms

on the ring (at positions 3, 4, 5, and 6) are substituted with deuterium. This aromatic ring is

the site of deuteration.

Ester Linkages: The two carboxyl groups of the phthalic acid are esterified with two

molecules of 4-methyl-2-pentanol.

Side Chains: The alcohol, 4-methyl-2-pentanol, is a branched six-carbon chain. The

attachment to the ester oxygen is at the second carbon (pentan-2-yl), and a methyl group is

located on the fourth carbon.

The molecular formula for the non-deuterated compound, Bis(4-Methyl-2-pentyl) Phthalate, is

C₂₀H₃₀O₄.[1][2][3] For the deuterated variant, Bis(4-Methyl-2-pentyl) Phthalate-d4, the
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molecular formula is C₂₀H₂₆D₄O₄.[4]

Structural Formula Representation
The chemical structure can be represented as follows:

A benzene ring with deuterium atoms at positions 3, 4, 5, and 6. At positions 1 and 2 of the

ring, there are two ester groups: -C(=O)O-CH(CH₃)CH₂CH(CH₃)₂.

Key Structural Features

Feature Description

Chemical Name Bis(4-Methyl-2-pentyl) Phthalate-d4

Synonyms Phthalic acid, bis-4-methyl-2-pentyl ester-d4

Molecular Formula C₂₀H₂₆D₄O₄

Base Compound Bis(4-Methyl-2-pentyl) Phthalate

Base Compound CAS 146-50-9, 84-63-9[1][2][5][6][7]

Isotopic Label Deuterium (d4) on the phthalate ring

Due to the nature of this compound as a deuterated analytical standard, extensive literature on

biological signaling pathways or detailed experimental protocols, beyond its use in analytical

chemistry (e.g., as an internal standard in mass spectrometry), is not available. Therefore, the

creation of diagrams for signaling pathways or experimental workflows is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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